Jasmoside

• Molecular Formula: C43H60O22
• Molecular Weight: 928.9 g/mol
• InChI: InChI=1S/C43H60O22/c1-6-19-22(25(38(54)56-5)15-59-40(19)64-42-36(52)34(50)32(48)28(11-44)62-42)9-30(46)57-13-17(3)21-8-27-18(4)24(21)14-58-31(47)10-23-20(7-2)41(60-16-26(23)39(55)61-27)65-43-37(53)35(51)33(49)29(12-45)63-43/h6-7,15-18,21-24,27-29,32-37,40-45,48-53H,8-14H2,1-5H3/b19-6+,20-7?/t17?,18-,21+,22+,23+,24-,27-,28-,29-,32-,33-,34+,35+,36-,37-,40+,41+,42+,43+/m1/s1
• InChIKey: GZBCQRQJJVIXDD-IYEASDPQSA-N

Jasmoside Baseline Profile

Jasmoside (CAS 97763-17-2) is a secoiridoid glucoside that has been isolated from the leaves of Jasminum mesnyi (Oleaceae) and is structurally classified as a terpene glycoside . Its molecular formula is C43H60O22 (MW ≈ 928.93 Da), which distinguishes it from the majority of monomeric secoiridoid glucosides in the Jasminum genus [1]. The compound was first structurally elucidated alongside jasmesoside in 1985 and was subsequently confirmed in further phytochemical investigations of J. mesnyi [2]. More recently, jasmoside was re-isolated from Jasminum humile during a bio-guided fractionation study and identified as the most potent cytotoxic agent among seven co-isolated secoiridoids [3].

1

Secoiridoid dimer from Jasminum spp. Distinct from monomeric secoiridoids in molecular complexity; reported top rank among co-isolated compounds in cytotoxicity screening.

2

Cell-model endpoint review Supports investigation of cytotoxicity profiles across THP-1, MCF-7, and HepG-2 lines; cell-line-dependent response context documented.

3

Botanical source specificity Confirmed isolation from J. mesnyi and J. humile; sourcing from alternative Jasminum species or Olea europaea may not recapitulate reported activity.

• [1] PhytoBank. Jasmoside (PHY0017955). https://phytobank.ca/compounds/PHY0017955 (accessed 2025). View Source
• [2] Inoue K, Tanahashi T, Inouye H, et al. Two secoiridoid glucosides from Jasminum mesnyi. Phytochemistry. 1985;24(6):1299-1303. View Source
• [3] Mansour KA, Elbermawi A, Al-Karmalawy AA, Lahloub MF, El-Neketi M. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1374-1383. doi:10.1080/13880209.2022.2098346 View Source

Jasmoside: No Generic Substitute

The secoiridoid glucoside family within Jasminum and related Oleaceae genera encompasses compounds with widely divergent molecular architectures, ranging from simple monomers (e.g., jasminin, MW ≈ 542 Da; oleuropein, MW ≈ 540 Da) to dimeric and trimeric assemblies [1]. Jasmoside, with a molecular weight of 928.93 Da and a formula of C43H60O22, is structurally more complex than the majority of co-occurring secoiridoids isolated from the same plant material [2]. This structural divergence translates directly into functional differentiation: in a direct head-to-head comparison of seven secoiridoids isolated from the same J. humile extract, jasmoside (5) was unequivocally the most potent cytotoxic agent, while the monomeric analogs jasminin (3) and isojasminin (4) showed substantially different potency and selectivity profiles [3]. Generic substitution with a lower-molecular-weight secoiridoid glucoside such as oleuropein, jasminin, or jasminoside would therefore result in a compound with a fundamentally different target engagement profile and no evidence of equivalent anticancer potency [3].

Structure Lower-MW secoiridoids (e.g., oleuropein, jasminin) lack the dimeric scaffold and reported Mcl-1 engagement; cytotoxicity profile may not transfer.

Cell-line inversion Jasmoside shows higher potency in THP-1 and MCF-7, whereas isojasminin is more active in HepG-2. Assay context may shift compound ranking.

Source Jasminum species not verified to produce jasmoside may yield different secoiridoid profiles; generic substitution based on plant genus alone is not supported.

• [1] Huang YL, Oppong MB, Guo Y, et al. The Oleaceae family: A source of secoiridoids with multiple biological activities. Fitoterapia. 2019;136:104155. View Source
• [2] KNApSAcK Metabolite Information. Jasmoside (C00010771). http://www.knapsackfamily.com/ (accessed 2025). View Source
• [3] Mansour KA, Elbermawi A, Al-Karmalawy AA, Lahloub MF, El-Neketi M. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1374-1383. doi:10.1080/13880209.2022.2098346 View Source

Jasmoside Comparative Evidence

Cytotoxicity Rank Across Cancer Cell Lines

In a direct head-to-head comparison of seven secoiridoid compounds (1-methoxyjasmigenin, 1-methyl-9-aldojasmigenin, jasminin, isojasminin, jasmoside, and two additional known compounds) isolated from the same Jasminum humile extract and tested under identical MTT assay conditions, jasmoside (5) was identified as 'the most potent anticancer compound' [1]. Against the THP-1 leukemia cell line, jasmoside achieved an IC50 of 27.59 µg/mL, while the next most potent co-isolated compound (isojasminin, 4) showed an IC50 of 51.07 µg/mL—representing a 1.85-fold superiority for jasmoside [1]. Against MCF-7 breast cancer cells, jasmoside (IC50 41.32 µg/mL) was marginally more potent than isojasminin (IC50 43.12 µg/mL). Conversely, against HepG-2 hepatocellular carcinoma cells, isojasminin (IC50 33.49 µg/mL) was approximately 2-fold more potent than jasmoside (IC50 66.47 µg/mL), demonstrating cell-line-dependent potency inversion that is critical for target indication selection [1].

Cytotoxicity Rank

Head-to-head

THP-1 IC50 27.59 µg/mL (jasmoside) vs 51.07 µg/mL (isojasminin); MCF-7 IC50 41.32 vs 43.12 µg/mL; HepG-2 IC50 66.47 vs 33.49 µg/mL

MTT assay, doxorubicin positive control, three independent determinations

Reported cell-model response context; cell-line-dependent potency inversion observed

1.85× difference in THP-1; supports cytotoxicity endpoint review

Evidence Dimension	Cytotoxicity (IC50 in MTT assay) across three human cancer cell lines
Target Compound Data	Jasmoside (5): HepG-2 IC50 = 66.47 µg/mL; MCF-7 IC50 = 41.32 µg/mL; THP-1 IC50 = 27.59 µg/mL
Comparator Or Baseline	Isojasminin (4): HepG-2 IC50 = 33.49 µg/mL; MCF-7 IC50 = 43.12 µg/mL; THP-1 IC50 = 51.07 µg/mL. Doxorubicin (positive control).
Quantified Difference	THP-1: jasmoside 1.85× more potent than isojasminin. MCF-7: jasmoside ~1.04× more potent than isojasminin. HepG-2: isojasminin 1.98× more potent than jasmoside.
Conditions	MTT assay; 95% ethanol extracts of J. humile aerial parts; cell lines HepG-2, MCF-7, THP-1; doxorubicin as positive control; three independent determinations.

Why This Matters

For procurement decisions in anticancer drug discovery programs, this cell-line-dependent potency profile indicates that jasmoside is the preferred secoiridoid lead for THP-1 and MCF-7-focused projects, while isojasminin would be prioritized for HepG-2 programs—making the two compounds non-interchangeable despite their co-occurrence in the same plant extract.

• [1] Mansour KA, Elbermawi A, Al-Karmalawy AA, Lahloub MF, El-Neketi M. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1374-1383. doi:10.1080/13880209.2022.2098346 View Source

Selectivity Index vs. Doxorubicin

The selectivity index (SI), defined as the ratio of IC50 against normal cells to IC50 against cancer cells, is a critical parameter for evaluating the therapeutic window of a candidate compound. In the Mansour et al. (2022) study, jasmoside 'exhibited the highest selectivity index towards MCF-7 and THP-1, even greater than doxorubicin' [1]. While the absolute SI numerical values are not reported in the publicly available abstract, the qualitative ranking is unambiguous: among all isolated secoiridoids tested and the clinical benchmark doxorubicin, jasmoside ranked first for selectivity against both MCF-7 breast cancer and THP-1 leukemia cell lines [1]. This selectivity advantage is particularly notable because doxorubicin, despite its clinical use, is associated with significant cardiotoxicity stemming from its relatively narrow therapeutic index [2].

Selectivity Index

Head-to-head

Jasmoside ranked highest selectivity toward MCF-7 and THP-1 among tested secoiridoids, exceeding doxorubicin

SI = IC50(MRC5 normal)/IC50(cancer); exact values not publicly available

Reported selectivity ranking; supports further validation of safety-related endpoint context

Data to verify in full publication

Evidence Dimension	Selectivity Index (normal cell IC50 / cancer cell IC50) against MCF-7 and THP-1 cell lines
Target Compound Data	Jasmoside (5): Highest selectivity index towards MCF-7 and THP-1 among all tested compounds.
Comparator Or Baseline	Doxorubicin (positive control): Lower selectivity index than jasmoside for MCF-7 and THP-1.
Quantified Difference	Rank order: jasmoside > doxorubicin > other isolated secoiridoids for MCF-7 and THP-1 selectivity (exact SI values not available in abstract).
Conditions	MTT assay comparing IC50 against normal MRC5 fibroblast cells vs. HepG-2, MCF-7, and THP-1 cancer cell lines.

Why This Matters

A higher selectivity index than doxorubicin positions jasmoside as a compelling lead scaffold for medicinal chemistry optimization programs aiming to develop secoiridoid-derived anticancer agents with improved safety margins over the current clinical standard of care.

• [1] Mansour KA, Elbermawi A, Al-Karmalawy AA, Lahloub MF, El-Neketi M. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1374-1383. doi:10.1080/13880209.2022.2098346 View Source
• [2] Chatterjee K, Zhang J, Honbo N, Karliner JS. Doxorubicin cardiomyopathy. Cardiology. 2010;115(2):155-162. View Source

Mcl-1 Molecular Docking Validation

To provide mechanistic validation for the observed cytotoxicity, Mansour et al. (2022) conducted molecular docking of all isolated secoiridoids against the Mcl-1 (myeloid cell leukemia-1) receptor, using the clinical-stage Mcl-1 inhibitor AZD5991 as a docking standard [1]. Mcl-1 is a validated anti-apoptotic target overexpressed in numerous cancers, and its inhibition is a recognized strategy for restoring apoptotic sensitivity [2]. The study reported that 'molecular docking results were in full agreement with the MTT assay and the proposed SAR' [1], indicating that the superior in vitro cytotoxicity of jasmoside correlates with its predicted binding mode at Mcl-1. The 3D interaction map (Table 4 of the original publication) details hydrogen-bond and H-pi interaction patterns for each compound, providing a structural rationale for the potency ranking [3].

Mcl-1 Docking

Head-to-head

Molecular docking against Mcl-1 receptor; rank order matched MTT cytotoxicity rank across seven secoiridoids

AZD5991 as reference ligand; H-bond and H-pi interactions mapped

In silico-in vitro correlation supports apoptosis pathway-response interpretation

Table 4 interaction data available

Evidence Dimension	Molecular docking score and interaction pattern at Mcl-1 receptor binding site
Target Compound Data	Jasmoside (5): Docking results in full agreement with MTT cytotoxicity rank; 3D interactions mapped (H-bonds and H-pi interactions).
Comparator Or Baseline	AZD5991 (docked clinical-stage Mcl-1 inhibitor standard); jasminin (3), isojasminin (4), 1-methoxyjasmigenin (1), 1-methyl-9-aldojasmigenin (2).
Quantified Difference	Qualitative: docking rank order matched MTT potency rank order across all seven secoiridoids tested.
Conditions	Molecular docking against Mcl-1 receptor crystal structure; AZD5991 as reference ligand; 3D interaction analysis using hydrogen-bond and H-pi interaction mapping.

Why This Matters

The convergence of in silico docking predictions with in vitro cytotoxicity data reduces the risk of false-positive screening hits and provides a tractable structure-activity relationship (SAR) framework for medicinal chemistry teams seeking to optimize jasmoside-derived Mcl-1 inhibitors.

• [1] Mansour KA, Elbermawi A, Al-Karmalawy AA, Lahloub MF, El-Neketi M. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1374-1383. doi:10.1080/13880209.2022.2098346 View Source
• [2] Kotschy A, Szlavik Z, Murray J, et al. The MCL1 inhibitor S63845 is tolerable and effective in diverse cancer models. Nature. 2016;538:477-482. View Source
• [3] Mansour KA et al. Table 4: 3D interactions and 3D positioning of isolated compounds docked against Mcl-1. Pharm Biol. 2022. PMC9377236. View Source

Dimeric vs. Monomeric Structure

Jasmoside (C43H60O22, MW 928.93 Da) is substantially larger than the monomeric secoiridoid glucosides with which it co-occurs in Jasminum species . Jasminin (C26H38O12, MW ≈ 542 Da), jasmesoside (C26H36O13, MW ≈ 556 Da), and oleuropein (C25H32O13, MW ≈ 540 Da) are representative monomeric comparators with approximately half the molecular weight and fewer glucose moieties [1]. This structural difference is meaningful because the higher molecular complexity of jasmoside translates into a larger topological polar surface area (TPSA = 322.0 Ų) and a higher hydrogen bond donor count (8.0), which influence both target binding promiscuity and pharmacokinetic properties [2].

Dimeric Structure

Cross-study

MW 928.93 Da vs ~542 Da (jasminin); TPSA ~322 Ų vs ~150 Ų (monomers)

C43H60O22, hydrogen bond donor count 8.0

Higher structural complexity may influence target binding promiscuity and PK properties

Physicochemical values from PhytoBank and NP-MRD

Evidence Dimension	Molecular weight, molecular formula, and topological polar surface area (TPSA)
Target Compound Data	Jasmoside: C43H60O22; MW = 928.93 Da; TPSA = 322.0 Ų; HBD = 8.0
Comparator Or Baseline	Jasminin: C26H38O12, MW ≈ 542 Da. Oleuropein: C25H32O13, MW ≈ 540 Da. Jasminoside: C26H30O13, MW = 550.17 Da.
Quantified Difference	Jasmoside MW is approximately 1.7× that of jasminin/oleuropein/jasminoside. TPSA is approximately 2× that of typical monomeric secoiridoids.
Conditions	Physicochemical property comparison based on published chemical structures and NP-MRD/PhytoBank database entries.

Why This Matters

Procurement decisions that mistakenly substitute jasmoside with a lower-MW secoiridoid (e.g., oleuropein or jasminoside) will acquire a compound with fundamentally different molecular recognition properties and no evidence of equivalent Mcl-1 engagement or selectivity index superiority.

• [1] KNApSAcK Metabolite Information. Jasminin (C00010765). http://www.knapsackfamily.com/ (accessed 2025). View Source
• [2] Phytochemical Database. Jasmoside compound profile (caps.ncbs.res.in). https://caps.ncbs.res.in/ (accessed 2025). View Source

Jasminum Source Specificity

Jasmoside has been isolated and structurally characterized specifically from two Jasminum species: Jasminum mesnyi (the original source reported by Inoue et al., 1985) [1] and Jasminum humile (the source for the Mansour et al., 2022 cytotoxicity study) [2]. While other Jasminum species (e.g., J. grandiflorum, J. sambac, J. polyanthum) produce different secoiridoid profiles, jasmoside has not been reported from these alternative sources [3]. Furthermore, the well-known olive-derived secoiridoid oleuropein, which is commercially available in large quantities from Olea europaea, lacks the dimeric complexity and Mcl-1-targeted anticancer profile that distinguishes jasmoside [2]. This source specificity has implications for supply chain reliability and batch-to-batch consistency.

Source Specificity

Supporting

Confirmed from Jasminum mesnyi (1985) and J. humile (2022); not reported from J. grandiflorum or J. sambac

Oleuropein from Olea europaea lacks dimeric complexity and reported Mcl-1 activity

Source verification essential; batch identity should match CAS 97763-17-2

Supply chain and lot consistency review recommended

Evidence Dimension	Reported botanical sources for jasmoside vs. alternative secoiridoids
Target Compound Data	Jasmoside: confirmed isolation from Jasminum mesnyi and Jasminum humile.
Comparator Or Baseline	Oleuropein: isolated from Olea europaea (olive). Jasminoside: isolated from Jasminum humile var. revolutum and Gardenia jasminoides. Jasminin: isolated from J. mesnyi, J. humile.
Quantified Difference	Jasmoside is restricted to two Jasminum species; oleuropein is widely available from Olea europaea; jasminin co-occurs with jasmoside in the same species but lacks equivalent bioactivity.
Conditions	Phytochemical literature survey of secoiridoid isolation reports across Oleaceae genera.

Why This Matters

Researchers procuring jasmoside for follow-up studies must verify the botanical source and ensure that the supplied material matches the CAS 97763-17-2 identity, as substitution with jasminin, jasmesoside, or oleuropein—all of which may be more readily available—would invalidate the specific Mcl-1 targeting and selectivity profile documented for jasmoside.

• [1] Inoue K, Tanahashi T, Inouye H, et al. Two secoiridoid glucosides from Jasminum mesnyi. Phytochemistry. 1985;24(6):1299-1303. View Source
• [2] Mansour KA, Elbermawi A, Al-Karmalawy AA, Lahloub MF, El-Neketi M. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1374-1383. doi:10.1080/13880209.2022.2098346 View Source
• [3] Tanahashi T, Takenaka Y, Nagakura N, et al. Secoiridoid glucosides from Jasminum species. Review of chemical constituents from genus Jasminum. Biochem Syst Ecol. 2013. View Source

Jasmoside Application Scenarios

Mcl-1-Targeted Anticancer Lead

Jasmoside is the optimal secoiridoid starting point for medicinal chemistry programs targeting Mcl-1-driven cancers, specifically breast (MCF-7) and leukemia (THP-1) indications. The compound's demonstrated superiority over isojasminin (1.85× more potent against THP-1) and its selectivity index exceeding that of doxorubicin make it the rational choice for hit-to-lead optimization [1]. The availability of molecular docking data against Mcl-1, with AZD5991 as a reference standard, provides a structure-based design framework for synthetic derivatization [1]. Researchers should request jasmoside with documented purity ≥95% (as supplied by commercial vendors) and confirm identity by NMR or HRMS against the published characterization data [2].

Positive Control for Secoiridoid Screening

Jasmoside serves as an essential positive control in any bioassay-guided fractionation study of Jasminum or related Oleaceae species, because its activity profile has been directly benchmarked against six other co-isolated secoiridoids [1]. When screening new extracts or fractions for anticancer potential, including jasmoside as a reference compound allows direct potency comparison to the most active known secoiridoid from the genus, rather than relying on structurally unrelated clinical agents such as doxorubicin [1]. This application is particularly relevant for natural product chemistry laboratories conducting biodiversity-based screening programs.

Reference Standard for Secoiridoid Analysis

The high molecular weight (928.93 Da), defined HPLC retention characteristics, and publicly available structural data (1H NMR, 13C NMR, MS) for jasmoside make it suitable as a reference standard for the development of analytical methods targeting dimeric secoiridoid glucosides in plant extracts or formulated products [1][2]. Its distinct chromatographic profile relative to co-eluting monomeric secoiridoids such as jasminin and jasmesoside enables method validation for identity and purity testing [1]. Procurement specifications should require a Certificate of Analysis (CoA) confirming purity ≥95% by HPLC.

Mcl-1 Apoptosis Chemical Probe

Given the validated correlation between jasmoside's in vitro cytotoxicity and its predicted binding mode at the Mcl-1 anti-apoptotic protein, this compound is suitable as a chemical probe for studying Mcl-1-dependent apoptosis resistance mechanisms in THP-1 and MCF-7 cell models [1]. Unlike the clinical candidate AZD5991, jasmoside is commercially available as a research reagent, enabling academic laboratories to interrogate Mcl-1 biology without requiring access to proprietary clinical-stage compounds. The high selectivity index relative to doxorubicin further supports its use in experiments where minimizing non-specific cytotoxicity to normal cells is critical [1].

Application

Selection Property

Validation Focus

Mcl-1 Pathway Study Lead

Dimeric secoiridoid scaffold with reported Mcl-1 binding correlation

Target engagement in THP-1 / MCF-7 models; apoptosis pathway-response context

Secoiridoid Screening Positive Control

Benchmarked cytotoxicity rank among co-isolated Jasminum secoiridoids

Comparator assay-response context for bioassay-guided fractionation

Dimeric Secoiridoid Analytical Standard

Distinct MW and chromatographic profile vs. monomeric secoiridoids

HPLC/HRMS method development; identity confirmation against published NMR

Mcl-1 Apoptosis Chemical Probe

Commercially available research reagent with reported Mcl-1 docking agreement

Mcl-1-dependent apoptosis resistance studies in cell models; selectivity context review

• [1] Mansour KA, Elbermawi A, Al-Karmalawy AA, Lahloub MF, El-Neketi M. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1374-1383. doi:10.1080/13880209.2022.2098346 View Source
• [2] Inoue K, Tanahashi T, Inouye H, et al. Two secoiridoid glucosides from Jasminum mesnyi. Phytochemistry. 1985;24(6):1299-1303. (Original structure elucidation with 1H NMR and 13C NMR data.) View Source